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Compound of Interest

Compound Name: Oxyphenisatin

Cat. No.: B1678120

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxyphenisatin is a diphenolic compound historically used as a laxative. Its use was largely
discontinued due to concerns of hepatotoxicity. However, recent research has unveiled a novel
anticancer activity of its pro-drug, oxyphenisatin acetate, sparking renewed interest in this
chemical scaffold. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, synthesis, analytical methods, and the dual mechanisms
of action of oxyphenisatin as both a laxative and, through its acetate derivative, a potential
anticancer agent. Detailed experimental protocols and signaling pathway diagrams are
provided to support further research and development.

Chemical Identity and Physicochemical Properties

Oxyphenisatin, with the IUPAC name 3,3-Bis(4-hydroxyphenyl)-1,3-dihydro-2H-indol-2-one, is
a crystalline solid.[1][2] Its core structure consists of an oxindole moiety substituted with two
hydroxyphenyl groups at the 3-position. This structure is closely related to other stimulant
laxatives like bisacodyl and sodium picosulfate.[1][2]

Chemical Identifiers
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Identifier Value
3,3-Bis(4-hydroxyphenyl)-1,3-dihydro-2H-indol-
IUPAC Name (4-ny ypheny) Y
2-one[1]
CAS Number 125-13-3[1]
Molecular Formula C20H15NO3][3]

SMILES

Oclcee(ccl)C1(C(=0O)Nc2cceccl2)cleec(O)ecl
[1]

InChl Key

SIDACOMXKWHBOW-UHFFFAOYSA-N[1]

hvsicochemical

Property Value Source
Molar Mass 317.34 g/mol [3]
Melting Point 262-263 °C [4]

logP 1.398 - 3.78 [1][5]
pKa (Strongest Acidic) 9.18 [5]
Water Solubility 0.012 g/L (Predicted) [5]
Appearance White to off-white solid [2]

Synthesis and Purification
Synthesis Protocol: Condensation of Isatin with Phenol

The classical synthesis of oxyphenisatin involves the acid-catalyzed condensation of isatin

with phenol.[2]

Materials:

e |satin

e Phenol
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e Concentrated Sulfuric Acid
Procedure:

o A mixture of phenol and a catalytic amount of concentrated sulfuric acid is heated with
stirring.

» |satin is added portion-wise to the heated mixture.
e The reaction temperature is raised and maintained to drive the condensation reaction.
o After completion, the reaction mixture is cooled, and the crude product is precipitated.

e The resulting solid is filtered and washed thoroughly with water to remove unreacted starting
materials and the acid catalyst.

e The crude product is then dried.

Purification Protocol: Recrystallization

Materials:

e Crude Oxyphenisatin

e Acetone

e Chloroform

Procedure:

e The crude oxyphenisatin is dissolved in a minimal amount of hot acetone.
e The solution is filtered to remove any insoluble impurities.

o Chloroform is slowly added to the acetone solution until precipitation of the purified product is
observed.

e The mixture is allowed to cool to complete the crystallization process.
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» The purified crystals are collected by filtration, washed with a small amount of cold solvent,

and dried under vacuum.

Synthesis
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Synthesis and Purification Workflow for Oxyphenisatin
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Caption: Workflow for the synthesis and purification of oxyphenisatin.

Biological Activity and Mechanisms of Action

Oxyphenisatin exhibits two distinct biological activities: a laxative effect and, through its
acetate derivative, an anticancer effect.

Laxative Effect

Oxyphenisatin functions as a stimulant laxative by directly acting on the colonic mucosa.[1] Its
mechanism is not mediated by the stimulation of mucosal adenylate cyclase.[1] Instead, it is
believed to increase intestinal fluid transport and augment epithelial permeability.[1] This leads
to an accumulation of water and electrolytes in the colonic lumen, promoting bowel movement.
Additionally, some studies suggest it may inhibit the intestinal absorption of glucose and
sodium, further contributing to the retention of fluid in the lumen.[3]

Anticancer Activity of Oxyphenisatin Acetate

Oxyphenisatin acetate, a pro-drug of oxyphenisatin, has demonstrated significant
antiproliferative activity, particularly against breast cancer cell lines.[6][7] Its mechanism is
multifaceted and centers on inducing a cellular starvation response.[6]

Key Signaling Events:

« Induction of a Nutrient Deprivation Response: Oxyphenisatin acetate triggers a response
mimicking nutrient starvation within cancer cells.[6]

« Inhibition of Protein Synthesis: This leads to a selective inhibition of translation, a critical
process for rapidly dividing cancer cells.[7]

» Activation of Stress Response Pathways: The compound activates the nutrient-sensing
elF2a kinases, GCN2 and PERK, and the ATP sensor, AMP-activated protein kinase
(AMPK).[4][6]

 Induction of Autophagy and Mitochondrial Dysfunction: The cellular stress leads to
autophagy, a process of cellular self-digestion, and impairs mitochondrial function.[6]
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o Apoptosis via Autocrine TNFa: In estrogen receptor-positive (ER+) breast cancer cells, the
cascade culminates in the production of tumor necrosis factor-alpha (TNFa), which acts in an
autocrine manner to induce apoptosis (programmed cell death).[6]
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Anticancer Signaling Pathway of Oxyphenisatin Acetate
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Analytical Workflow for Oxyphenisatin Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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